Cas no 1056465-07-6 ([2-Chloro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-(tetrahydro-pyran-4-yl)-amine)

[2-Chloro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-(tetrahydro-pyran-4-yl)-amine structure
1056465-07-6 structure
Product Name:[2-Chloro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-(tetrahydro-pyran-4-yl)-amine
CAS No:1056465-07-6
MF:C17H25BClNO3
MW:337.649304151535
CID:2103255
Update Time:2023-08-03

[2-Chloro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-(tetrahydro-pyran-4-yl)-amine Chemical and Physical Properties

Names and Identifiers

    • [2-chloro-4-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)-phenyl](tetrahydropyran-4-yl)amine
    • KMFSIMNOGFMGQD-UHFFFAOYSA-N
    • N-(2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)tetrahydro-2H-pyran-4-amine
    • [2-Chloro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-(tetrahydro-pyran-4-yl)-amine
    • Inchi: 1S/C17H25BClNO3/c1-16(2)17(3,4)23-18(22-16)12-5-6-15(14(19)11-12)20-13-7-9-21-10-8-13/h5-6,11,13,20H,7-10H2,1-4H3
    • InChI Key: KMFSIMNOGFMGQD-UHFFFAOYSA-N
    • SMILES: ClC1C=C(B2OC(C)(C)C(C)(C)O2)C=CC=1NC1CCOCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 399
  • Topological Polar Surface Area: 39.7
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